![molecular formula C19H20ClN3O2 B5570367 1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone](/img/structure/B5570367.png)
1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone is a compound of interest in chemical research due to its structural and pharmacological properties. While specific information on this exact compound is limited, related compounds have been studied extensively in medicinal chemistry and material science.
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, including alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. The synthesis process is typically characterized by IR, NMR, and other spectroscopic methods to confirm the structure of the compound (Quan, 2006; Li Ning-wei, 2005).
Scientific Research Applications
Metabolism and Pharmacokinetics
- Metabolism Insights : Research on similar compounds has highlighted their complex metabolism in rats, monkeys, and humans, identifying pathways such as N-dealkylation and the formation of novel mercapturic acid adducts. These metabolic processes suggest a potential for diverse biological activities and necessitate thorough investigation to understand their pharmacokinetics and pharmacodynamics (K. Zhang et al., 2000).
Pharmacological Effects and Potential Therapeutic Applications
- Antagonistic Properties on Receptors : Some compounds structurally similar to "1-(3-chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone" have been identified as selective antagonists for specific receptors, such as the CB1 cannabinoid receptor. This suggests potential therapeutic applications in conditions modulated by these receptors, highlighting the importance of further research to explore their full potential (J. Shim et al., 2002).
Mechanisms of Action and Drug Design
- Insights into Mechanisms of Action : The molecular interaction studies of similar antagonistic compounds provide a foundation for understanding the mechanistic aspects of how these compounds interact with their target receptors. Such insights are crucial for drug design and optimization, offering pathways to enhance selectivity and efficacy for intended therapeutic applications (J. Shim et al., 2002).
properties
IUPAC Name |
1-(3-chlorophenyl)-5-methyl-4-(3-pyridin-3-ylpropanoyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O2/c1-14-12-23(17-6-2-5-16(20)10-17)19(25)13-22(14)18(24)8-7-15-4-3-9-21-11-15/h2-6,9-11,14H,7-8,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKKCFSBJSVBYRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(=O)CN1C(=O)CCC2=CN=CC=C2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chlorophenyl)-5-methyl-4-[3-(3-pyridinyl)propanoyl]-2-piperazinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.